Cas no 39039-48-0 (Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate)

Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate is a heterocyclic ester compound featuring a 1,2,3-triazole core with a methyl substituent at the 1-position and an ethoxycarbonyl group at the 4-position. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and functional materials. The ester group enhances reactivity for further derivatization, while the triazole moiety contributes to stability and potential biological activity. Its well-defined molecular framework makes it suitable for click chemistry applications and coordination chemistry. The compound is typically characterized by high purity and consistent performance in synthetic workflows, ensuring reliable results in research and industrial processes.

Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate structure

39039-48-0 structure

Product Name:Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate

CAS No:39039-48-0

MF:C₆H₉N₃O₂

MW:155.154560804367

CID:1039926

PubChem ID:21278002

Update Time:2025-06-07

Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate
- ethyl 1-methyltriazole-4-carboxylate
- 1-methyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
- 1-methyl-1H-1,2,3-triazole-4-carboxylate d'ethyle
- 1-Methyl-4-aethoxycarbonyl-1,2,3-triazol
- AK-80871
- ANW-67998
- CTK8C2204
- ethyl 1-methyl-1,2,3-triazole-4-carboxylate
- KB-251995
- RP21940
- SureCN2515677
- Ethyl1-methyl-1H-1,2,3-triazole-4-carboxylate
- DTXSID90611902
- F2157-0637
- MFCD08690701
- AKOS006290008
- MKZHEQWQNVBOQI-UHFFFAOYSA-N
- SCHEMBL2515677
- BS-11064
- 1-Methyl-1H-[1,2,3]triazole-4-
- C91528
- 39039-48-0
- DB-342882
- Inchi： 1S/C6H9N3O2/c1-3-11-6(10)5-4-9(2)8-7-5/h4H,3H2,1-2H3
- InChI Key： MKZHEQWQNVBOQI-UHFFFAOYSA-N
- SMILES： O(C(C1=CN(C)N=N1)=O)CC

Computed Properties

Exact Mass: 155.069476538g/mol
Monoisotopic Mass: 155.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 57Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 259.8±32.0 °C at 760 mmHg
Flash Point: 110.9±25.1 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449037763-1g	Ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate	39039-48-0	95%	1g	$484.80	2023-09-02
TRC	E286901-100mg	Ethyl 1-Methyl-1H-1,2,3-triazole-4-carboxylate	39039-48-0		100mg	$ 160.00	2022-06-05
TRC	E286901-500mg	Ethyl 1-Methyl-1H-1,2,3-triazole-4-carboxylate	39039-48-0		500mg	$ 590.00	2022-06-05
TRC	E286901-1g	Ethyl 1-Methyl-1H-1,2,3-triazole-4-carboxylate	39039-48-0		1g	$ 910.00	2022-06-05
Chemenu	CM193193-1g	ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate	39039-48-0	95%	1g	$372	2023-03-07
Life Chemicals	F2157-0637-0.25g	ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate	39039-48-0	95%+	0.25g	$351.0	2023-09-06
Life Chemicals	F2157-0637-0.5g	ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate	39039-48-0	95%+	0.5g	$632.0	2023-09-06
Life Chemicals	F2157-0637-1g	ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate	39039-48-0	95%+	1g	$1139.0	2023-09-06
Life Chemicals	F2157-0637-2.5g	ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate	39039-48-0	95%+	2.5g	$2278.0	2023-09-06
Life Chemicals	F2157-0637-5g	ethyl 1-methyl-1H-1,2,3-triazole-4-carboxylate	39039-48-0	95%+	5g	$3417.0	2023-09-06